Cas no 1807094-86-5 (7-Acetyl-2-chlorobenzo[d]oxazole)

• Product Name: 7-Acetyl-2-chlorobenzo[d]oxazole
• CAS No: 1807094-86-5
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 4820119
• Update Time: 2025-10-31

7-Acetyl-2-chlorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Acetyl-2-chlorobenzo[d]oxazole

• Inchi： 1S/C9H6ClNO2/c1-5(12)6-3-2-4-7-8(6)13-9(10)11-7/h2-4H,1H3
• InChI Key： JTSTYVCADXQVGL-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=CC(C(C)=O)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-Acetyl-2-chlorobenzo[d]oxazole

Introduction to 7-Acetyl-2-chlorobenzo[d]oxazole (CAS No. 1807094-86-5)

7-Acetyl-2-chlorobenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1807094-86-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both an acetyl group and a chloro substituent in its structure imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 7-Acetyl-2-chlorobenzo[d]oxazole consists of a benzo[d]oxazole core, which is a fused bicyclic system containing a benzene ring and an oxygen-containing heterocycle. The acetyl group at the 7-position and the chloro group at the 2-position are strategically positioned to influence the compound's reactivity, solubility, and interactions with biological targets. This specific arrangement has been explored in various synthetic pathways, enabling the modification and functionalization of the molecule for targeted drug design.

In recent years, 7-Acetyl-2-chlorobenzo[d]oxazole has been studied for its potential applications in pharmaceutical research. One of the most compelling areas of interest is its role as an intermediate in the synthesis of bioactive molecules. The benzo[d]oxazole moiety is a privileged scaffold in drug discovery, frequently appearing in compounds with antimicrobial, anti-inflammatory, and anticancer properties. The acetyl and chloro substituents further enhance its utility by providing handles for further chemical manipulation, allowing researchers to fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 7-Acetyl-2-chlorobenzo[d]oxazole. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to predict binding affinities and interactions with potential biological targets. These studies have highlighted the compound's potential as a lead molecule for further optimization in drug development pipelines.

The synthesis of 7-Acetyl-2-chlorobenzo[d]oxazole involves multi-step organic reactions that showcase the versatility of benzo[d]oxazole chemistry. Key synthetic routes include chlorination of pre-formed benzo[d]oxazoles followed by acetylation, or condensation reactions that introduce both functional groups in a single step. The choice of methodology often depends on factors such as yield, purity, and scalability, which are critical considerations in industrial-scale production.

From a medicinal chemistry perspective, 7-Acetyl-2-chlorobenzo[d]oxazole serves as a building block for exploring new pharmacophores. Its structural features allow for modifications that can enhance bioavailability, selectivity, and metabolic stability. Researchers have synthesized derivatives by altering the substitution pattern or introducing additional functional groups, leading to compounds with improved therapeutic potential.

The benzo[d]oxazole scaffold is particularly relevant in contemporary drug discovery due to its prevalence in approved drugs and clinical candidates. For instance, derivatives of benzo[d]oxazoles have been investigated for their role in modulating enzyme activity and receptor binding. The acetyl group in 7-Acetyl-2-chlorobenzo[d]oxazole can be hydrolyzed or further derivatized to explore different biological pathways, making it a versatile starting point for structural diversity.

In conclusion, 7-Acetyl-2-chlorobenzo[d]oxazole (CAS No. 1807094-86-5) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, characterization, and derivative development continue to be areas of active investigation, driven by the need for novel therapeutic agents with improved efficacy and safety profiles. As computational methods advance, the exploration of such heterocyclic compounds will likely yield more insights into their pharmacological significance.